Cas no 1873374-41-4 (tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate)
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
- (4S)-1-Boc-3,3-difluoro-4-hydroxypyrrolidine
- (S)-tert-butyl 3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
- t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
- (S)-3,3-Difluoro-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- SCHEMBL17499855
- P21023
- 1873374-41-4
- tert-Butyl(4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
- MFCD30803952
- PS-20503
-
- MDL: MFCD30803952
- Inchi: 1S/C9H15F2NO3/c1-8(2,3)15-7(14)12-4-6(13)9(10,11)5-12/h6,13H,4-5H2,1-3H3/t6-/m0/s1
- InChI Key: MKRJRMARSARGCB-LURJTMIESA-N
- SMILES: FC1(CN(C(=O)OC(C)(C)C)C[C@@H]1O)F
Computed Properties
- Exact Mass: 223.10199966g/mol
- Monoisotopic Mass: 223.10199966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.8
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535733-1 g |
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; . |
1873374-41-4 | 1g |
€656.00 | 2022-07-29 | ||
| abcr | AB535733-250 mg |
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; . |
1873374-41-4 | 250MG |
€438.30 | 2023-04-14 | ||
| abcr | AB535733-500 mg |
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; . |
1873374-41-4 | 500MG |
€570.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | D630604-250MG |
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate |
1873374-41-4 | 97% | 250mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | D630604-500MG |
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate |
1873374-41-4 | 97% | 500mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | D630604-1G |
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate |
1873374-41-4 | 97% | 1g |
$415 | 2024-07-21 | |
| Chemenu | CM761787-250mg |
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate |
1873374-41-4 | 95%+ | 250mg |
$279 | 2023-01-02 | |
| Chemenu | CM761787-500mg |
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate |
1873374-41-4 | 95%+ | 500mg |
$372 | 2023-01-02 | |
| Chemenu | CM761787-1g |
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate |
1873374-41-4 | 95%+ | 1g |
$466 | 2023-01-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3796-250MG |
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate |
1873374-41-4 | 97% | 250MG |
¥ 1,537.00 | 2023-04-14 |
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4): A Comprehensive Overview
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl protecting group, difluoro substitution, and a hydroxy functional group on the pyrrolidine ring. These attributes make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.
The tert-butyl protecting group in tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is particularly noteworthy for its stability and ease of removal under mild conditions. This feature is crucial in synthetic chemistry, where the protection and deprotection of functional groups are essential steps in the construction of complex molecules. The difluoro substitution on the pyrrolidine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Additionally, the hydroxy group provides a versatile handle for further chemical modifications, such as esterification or ether formation.
Recent studies have highlighted the potential applications of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of G protein-coupled receptor (GPCR) modulators. GPCRs are important targets for drug discovery due to their involvement in numerous physiological processes and diseases. The researchers found that compounds derived from tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate exhibited high potency and selectivity for specific GPCR subtypes, making them promising candidates for further preclinical evaluation.
In another study published in Organic Letters in 2021, scientists explored the synthetic utility of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate in the preparation of fluorinated analogs of bioactive natural products. The introduction of fluorine atoms into these molecules can significantly enhance their pharmacological properties, such as metabolic stability and receptor binding affinity. The researchers successfully synthesized several fluorinated derivatives using this compound as a starting material and demonstrated their improved biological activities compared to their non-fluorinated counterparts.
The chiral nature of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is another critical aspect that contributes to its value in pharmaceutical research. Chirality is a fundamental concept in organic chemistry and plays a crucial role in drug design and development. Many biologically active compounds exist as enantiomers, which can exhibit different pharmacological profiles due to their distinct interactions with biological targets. The ability to synthesize enantiomerically pure forms of compounds like tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is therefore essential for optimizing drug efficacy and safety.
In conclusion, tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an attractive intermediate for the synthesis of biologically active molecules with enhanced pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of innovative therapeutic agents.
1873374-41-4 (tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate) Related Products
- 1174020-50-8(Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
- 1186688-52-7(tert-butyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate)
- 195447-25-7(tert-Butyl 3,3-difluoropyrrolidine-1-carboxylate)
- 1209780-71-1(tert-butyl 3,3-difluoro-4-hydroxy-piperidine-1-carboxylate)
- 1434141-81-7(tert-Butyl 3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate)
- 1174020-49-5(tert-butyl (3R,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
- 1379325-25-3(Tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
- 2055223-76-0(tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
- 869481-93-6(tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
- 1174020-48-4(tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)